Cas no 71116-15-9 (2H-Cyclopenta[b]furan-2-one,hexahydro-4-(hydroxymethyl)-, (3aa,4b,6aa)- (9CI))

• Product Name: 2H-Cyclopenta[b]furan-2-one,hexahydro-4-(hydroxymethyl)-, (3aa,4b,6aa)- (9CI)
• CAS No: 71116-15-9
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 573361
• PubChem ID: 11182738
• Update Time: 2025-04-19

2H-Cyclopenta[b]furan-2-one,hexahydro-4-(hydroxymethyl)-, (3aa,4b,6aa)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclopenta[b]furan-2-one,hexahydro-4-(hydroxymethyl)-, (3aa,4b,6aa)- (9CI)
• (3aalpha,4beta,6aalpha)-hexahydro-4-(hydroxymethyl)-2H-cyclopenta[b]furan-2-one
• (3aS,4S,6aR)-4-(hydroxymethyl)-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-one
• (3aalpha,4beta,6aalpha)-Hexahydro-4-(hydroxymethyl)-2H-cyclopenta(b)furan-2-one
• (3aR,6aS)-4-(hydroxymethyl)-3,3a,4,5,6,6a-hexahydrocyclopenta[d]furan-2-one
• 71116-15-9
• EINECS 275-201-1
• DTXSID50221324

• Inchi： 1S/C8H12O3/c9-4-5-1-2-7-6(5)3-8(10)11-7/h5-7,9H,1-4H2/t5-,6+,7-/m0/s1
• InChI Key： RLXGPZUNVLXZNQ-XVMARJQXSA-N
• SMILES： O1C(C[C@H]2[C@@H]1CC[C@H]2CO)=O

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones